Cas no 1805062-73-0 (4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805062-73-0
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4886196
• Update Time: 2025-05-27

4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-6(9)2-1-3(13)14-5(4(2)15)7(10,11)12/h1,6,15H
• InChI Key： DVRFQBIGVIVEAW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine

Research Brief on 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine (CAS: 1805062-73-0)

The compound 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine (CAS: 1805062-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry. The presence of multiple fluorine atoms and an iodine substituent in its structure enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to further functionalize this compound for targeted applications.

In terms of biological activity, preliminary investigations suggest that 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine exhibits promising inhibitory effects on specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of kinase activity, with implications for cancer therapy. The compound's ability to interact with hydrophobic binding pockets in proteins, attributed to its fluorinated groups, has been a key focus of these studies.

Further research has explored the compound's pharmacokinetic properties, with particular attention to its metabolic stability and membrane permeability. The introduction of difluoromethyl and trifluoromethyl groups has been shown to improve these characteristics compared to non-fluorinated analogs, addressing a common challenge in drug development. However, researchers note that additional optimization may be required to enhance its selectivity and reduce potential off-target effects.

Looking ahead, the scientific community anticipates that 4-(Difluoromethyl)-3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine will play a pivotal role in the development of next-generation therapeutics, particularly in areas such as oncology and infectious diseases. Ongoing research efforts are focused on expanding its applications through structural modifications and combination therapies. This compound represents an exciting avenue for innovation in pharmaceutical chemistry, with the potential to address unmet medical needs.